Cas no 1354016-90-2 ((S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide
• CAS No: 1354016-90-2
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 2165860
• Update Time: 2025-05-20

(S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isoquinolin-1-ylmethyl-propionamide
• (S)-2-Amino-N-(isoquinolin-1-ylmethyl)propanamide
• AM96633
• (S)-2-Amino-N-isoquinolin-1-ylmethylpropanamide
• (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide

• Inchi： 1S/C13H15N3O/c1-9(14)13(17)16-8-12-11-5-3-2-4-10(11)6-7-15-12/h2-7,9H,8,14H2,1H3,(H,16,17)/t9-/m0/s1
• InChI Key： SLPKCLHEDDVZLB-VIFPVBQESA-N
• SMILES： O=C([C@H](C)N)NCC1C2C=CC=CC=2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 68

Additional information on (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide

Comprehensive Overview of (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide (CAS No. 1354016-90-2)

(S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide (CAS No. 1354016-90-2) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique isoquinoline scaffold and amide functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications due to its structural versatility and pharmacological relevance.

The compound's chiral center at the 2-amino position makes it particularly valuable for asymmetric synthesis, a hot topic in modern drug discovery. With the growing demand for enantiomerically pure pharmaceuticals, (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide offers a promising building block for developing targeted therapies. Its isoquinoline moiety is known to interact with various biological targets, making it a subject of interest in cancer research and neurological disorder studies.

From a chemical perspective, 1354016-90-2 exhibits notable stability under standard laboratory conditions, which enhances its utility in multi-step synthetic routes. The propionamide group contributes to its solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Recent publications have highlighted its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

The synthesis of (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide typically involves stereoselective amidation techniques, which are frequently discussed in organic chemistry forums. Researchers often search for optimized synthetic protocols to improve yield and enantiomeric purity, reflecting the compound's importance in process chemistry. Additionally, its X-ray crystallography data has been documented, providing valuable insights into its molecular conformation and intermolecular interactions.

In the context of drug discovery, this compound's structure-activity relationship (SAR) has been explored in several patent applications. Its ability to serve as a pharmacophore in medicinal chemistry campaigns makes it a recurring subject in high-throughput screening studies. The pharmaceutical industry's shift toward fragment-based drug design has further increased the demand for such well-characterized building blocks.

From a commercial standpoint, CAS 1354016-90-2 is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. The market for such chiral intermediates is expanding, driven by the need for innovative therapeutic agents. Quality control specifications typically include HPLC purity assessments and chiral HPLC analysis to ensure enantiomeric excess, meeting the stringent requirements of regulatory agencies.

Environmental and safety considerations for handling (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide follow standard laboratory protocols for aminoamide compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation, in line with good laboratory practices. The compound's material safety data sheet (MSDS) provides detailed handling instructions for researchers.

Recent advancements in computational chemistry have enabled better prediction of this molecule's physicochemical properties, including its logP and hydrogen bonding capacity. These computational models help researchers anticipate its ADME (Absorption, Distribution, Metabolism, Excretion) profile when incorporated into drug candidates. Such predictive approaches are revolutionizing early-stage drug development workflows.

The intellectual property landscape surrounding 1354016-90-2 includes several patents describing its derivatives as potential therapeutic agents. These patents often focus on its application in treating inflammatory conditions and central nervous system disorders, areas of high unmet medical need. The compound's patent expiration dates and freedom-to-operate status are frequent topics in pharmaceutical business intelligence reports.

Analytical characterization of (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide typically employs NMR spectroscopy, mass spectrometry, and infrared spectroscopy techniques. These methods confirm both the compound's identity and purity, which are crucial for reproducible research outcomes. The availability of comprehensive spectral data facilitates its adoption in various research programs.

In conclusion, CAS 1354016-90-2 represents an important tool in contemporary medicinal chemistry, combining structural features that are highly relevant to current drug discovery paradigms. Its isoquinoline-amide hybrid structure continues to inspire novel research directions, particularly in the development of selective enzyme inhibitors and receptor ligands. As the pharmaceutical industry continues to explore new therapeutic modalities, compounds like (S)-2-Amino-N-isoquinolin-1-ylmethyl-propionamide will remain at the forefront of innovative drug design strategies.